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Compound of Interest

Compound Name: Interleukin (IL)-6 Receptor

Cat. No.: B1574841

This guide provides a comprehensive framework for validating the specificity of a novel
antibody targeting the Interleukin-6 Receptor (IL-6R). It is designed for researchers, scientists,
and drug development professionals, offering objective comparisons with alternative antibodies
and detailed experimental protocols supported by data.

Introduction to IL-6 Signaling and Antibody
Specificity

Interleukin-6 (IL-6) is a pleiotropic cytokine that plays a critical role in regulating immune
responses, inflammation, and hematopoiesis.[1] Its signaling is initiated by binding to the IL-6
receptor (IL-6R, also known as CD126), which exists in both membrane-bound (mIL-6R) and
soluble (sIL-6R) forms.[2][3] This IL-6/IL-6R complex then associates with the signal-
transducing protein gp130, leading to the activation of intracellular signaling cascades,
primarily the JAK/STAT and Ras/MAPK pathways.[4][5]

Given its central role in various inflammatory diseases, the IL-6/IL-6R axis is a major
therapeutic target.[6] The development of new monoclonal antibodies against IL-6R requires
rigorous validation to ensure they bind specifically to the intended target without cross-reacting
with other proteins, particularly other cytokine receptors that share the gp130 subunit.[6] High
specificity is crucial for therapeutic efficacy and safety.

This guide compares a hypothetical new antibody, "New-Ab," with a well-established
"Standard-Ab" and a "Negative Isotype Control" across a panel of standard validation assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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receptor-antibody]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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